Cas no 1384710-37-5 (N-(1-cyano-1-methylethyl)-1-ethyl-1H-1,2,3-benzotriazole-5-carboxamide)

N-(1-cyano-1-methylethyl)-1-ethyl-1H-1,2,3-benzotriazole-5-carboxamide is a specialized benzotriazole derivative with applications in organic synthesis and pharmaceutical research. Its structure features a cyano-substituted isopropyl group and an ethyl-benzotriazole moiety, offering unique reactivity for constructing heterocyclic frameworks. The compound’s carboxamide linkage enhances stability while maintaining compatibility with nucleophilic and electrophilic reagents. Its cyano group provides a versatile handle for further functionalization, making it valuable in medicinal chemistry for intermediate derivatization. The ethyl substitution on the benzotriazole ring improves solubility in organic solvents, facilitating reaction handling. This compound is particularly useful in the development of agrochemicals and bioactive molecules due to its balanced steric and electronic properties.
N-(1-cyano-1-methylethyl)-1-ethyl-1H-1,2,3-benzotriazole-5-carboxamide structure
1384710-37-5 structure
Product Name:N-(1-cyano-1-methylethyl)-1-ethyl-1H-1,2,3-benzotriazole-5-carboxamide
CAS No:1384710-37-5
MF:C13H15N5O
MW:257.291101694107
CID:5668147
PubChem ID:72153718
Update Time:2025-06-07

N-(1-cyano-1-methylethyl)-1-ethyl-1H-1,2,3-benzotriazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-cyano-1-methylethyl)-1-ethyl-1H-1,2,3-benzotriazole-5-carboxamide
    • AKOS034510146
    • Z648889916
    • N-(2-cyanopropan-2-yl)-1-ethylbenzotriazole-5-carboxamide
    • 1384710-37-5
    • EN300-26686541
    • Inchi: 1S/C13H15N5O/c1-4-18-11-6-5-9(7-10(11)16-17-18)12(19)15-13(2,3)8-14/h5-7H,4H2,1-3H3,(H,15,19)
    • InChI Key: XIYTUCBCFJDGHL-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC2=C(C=1)N=NN2CC)NC(C#N)(C)C

Computed Properties

  • Exact Mass: 257.12766012g/mol
  • Monoisotopic Mass: 257.12766012g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 83.6Ų

N-(1-cyano-1-methylethyl)-1-ethyl-1H-1,2,3-benzotriazole-5-carboxamide Pricemore >>

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